Cas no 53961-05-0 (Cyclopent[e]-1,3-oxazine-2,4(3H,5H)-dione, 3-cycloheptyl-6,7-dihydro-)

• Product name: Cyclopent[e]-1,3-oxazine-2,4(3H,5H)-dione, 3-cycloheptyl-6,7-dihydro-
• CAS No: 53961-05-0
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 355987
• PubChem ID: 12301440

Cyclopent[e]-1,3-oxazine-2,4(3H,5H)-dione, 3-cycloheptyl-6,7-dihydro- Chemical and Physical Properties

Names and Identifiers

• Cyclopent[e]-1,3-oxazine-2,4(3H,5H)-dione, 3-cycloheptyl-6,7-dihydro-
• 3-cycloheptyl-6,7-dihydro-5H-cyclopenta[e][1,3]oxazine-2,4-dione
• DTXSID10486533
• 53961-05-0

• Inchi： InChI=1S/C14H19NO3/c16-13-11-8-5-9-12(11)18-14(17)15(13)10-6-3-1-2-4-7-10/h10H,1-9H2
• InChI Key： MQEBCKQKCLUTCV-UHFFFAOYSA-N
• SMILES： C1(N2C(=O)C3CCCC=3OC2=O)CCCCCC1

Computed Properties

• Exact Mass: 249.13657
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 46.61